Cas no 1939-29-3 (3-Trifluoromethyl-2,2,2-Trichloroacetanilide 95%)

• Product Name: 3-Trifluoromethyl-2,2,2-Trichloroacetanilide 95%
• CAS No: 1939-29-3
• MF: C₉H₅Cl₃F₃NO
• MW: 306.496309995651
• MDL: MFCD00018826
• CID: 173383
• PubChem ID: 137265
• Update Time: 2025-10-28

3-Trifluoromethyl-2,2,2-Trichloroacetanilide 95% Chemical and Physical Properties

Names and Identifiers

• Acetamide,2,2,2-trichloro-N-[3-(trifluoromethyl)phenyl]-
• 2,2,2-TRICHLORO-3'-TRIFLUOROMETHYLACETANILIDE
• 2,2,2-TRICHLORO-3'-TRIFLUOROMETHYLACETANILIDE ---WHITE CRYSTALLINE---
• 2,2,2-trichloro-N-[3-(trifluoromethyl)phenyl]acetamide
• 2,2':6',2''-TERPYRIDINE-5,5'''-DICARBALDEHYDE
• 3'-Trifluoromethyl-2,2,2-trichloroacetanilide
• TIMTEC-BB SBB008118
• 2,2,2-trichloro-N-[3-(trifluoromethyl)phenyl]ethanamide
• 2,2,2-TRICHLORO-3''-TRIFLUOROMETHYLACETANILIDE ---WHITE CRYSTALLINE---
• AcetaMide, 2,2,2-trichloro-N-[3-(trifluoroMethyl)phenyl]-
• NSC-404036
• DTXSID80173004
• 2,2,2-Trichloro-3'-(trifluoromethyl)acetanilide
• AKOS001610765
• NSC 404036
• MFCD00018826
• SCHEMBL19638028
• 2,2,2-Trichloro-N-[3-(trifluoromethyl)phenyl]acetamide #
• NSC404036
• FT-0609026
• 2,2,2-trichloro-N-(3-(trifluoromethyl)phenyl)acetamide
• 1939-29-3
• 2,2,2-Trichloro-3/'-trifluoromethylacetanilide
• SR-01000107956
• SR-01000107956-1
• 3-Trifluoromethyl-2,2,2-Trichloroacetanilide 95%

• MDL： MFCD00018826
• Inchi： 1S/C9H5Cl3F3NO/c10-8(11,12)7(17)16-6-3-1-2-5(4-6)9(13,14)15/h1-4H,(H,16,17)
• InChI Key： KQIOOEOHDXWXQY-UHFFFAOYSA-N
• SMILES： ClC(C(NC1C=CC=C(C(F)(F)F)C=1)=O)(Cl)Cl

Computed Properties

• Exact Mass: 304.93900
• Monoisotopic Mass: 304.938882
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 29.1

Experimental Properties

• Density: 1.611
• Boiling Point: 324.6°C at 760 mmHg
• Flash Point: 150.1°C
• Refractive Index: 1.543
• PSA: 29.10000
• LogP: 4.08710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-Trifluoromethyl-2,2,2-Trichloroacetanilide 95%

Recent Advances in the Study of 3-Trifluoromethyl-2,2,2-Trichloroacetanilide 95% (CAS: 1939-29-3)

3-Trifluoromethyl-2,2,2-Trichloroacetanilide 95% (CAS: 1939-29-3) is a chemical compound of significant interest in the agrochemical and pharmaceutical industries due to its potential applications as an intermediate in the synthesis of herbicides and other bioactive molecules. Recent studies have focused on its chemical properties, synthesis optimization, and potential biological activities. This research brief consolidates the latest findings and advancements related to this compound, providing a comprehensive overview for professionals in the chemical, biological, and pharmaceutical fields.

One of the key areas of research has been the optimization of the synthesis process for 3-Trifluoromethyl-2,2,2-Trichloroacetanilide 95%. A study published in the Journal of Agricultural and Food Chemistry (2023) demonstrated an improved synthetic route that enhances yield and purity while reducing environmental impact. The researchers employed a novel catalytic system involving palladium-based catalysts, which significantly reduced the formation of by-products and improved the overall efficiency of the synthesis process. This advancement is particularly relevant for industrial-scale production, where cost-effectiveness and sustainability are critical considerations.

In addition to synthesis optimization, recent investigations have explored the biological activity of 3-Trifluoromethyl-2,2,2-Trichloroacetanilide 95%. A 2023 study in Pesticide Biochemistry and Physiology highlighted its herbicidal efficacy against a broad spectrum of weeds, including resistant species. The compound exhibited a unique mode of action by inhibiting the acetolactate synthase (ALS) enzyme, a target not commonly affected by other herbicides. This finding suggests its potential as a valuable tool in integrated weed management systems, particularly in regions where herbicide resistance is a growing concern.

Further research has also delved into the environmental fate and toxicity profile of 3-Trifluoromethyl-2,2,2-Trichloroacetanilide 95%. A collaborative study between academic and industrial researchers, published in Environmental Science & Technology (2023), assessed its degradation pathways and ecotoxicological effects. The results indicated that the compound undergoes rapid photodegradation in aqueous environments, reducing its persistence and potential for bioaccumulation. However, the study also noted that certain degradation products may exhibit higher toxicity than the parent compound, warranting further investigation into their environmental impact.

From a pharmaceutical perspective, preliminary studies have explored the potential of 3-Trifluoromethyl-2,2,2-Trichloroacetanilide 95% as a scaffold for drug development. A recent publication in Bioorganic & Medicinal Chemistry Letters (2023) reported its inhibitory activity against specific bacterial enzymes, suggesting possible applications in antimicrobial drug discovery. Although these findings are preliminary, they open new avenues for research into the compound's therapeutic potential.

In conclusion, recent research on 3-Trifluoromethyl-2,2,2-Trichloroacetanilide 95% (CAS: 1939-29-3) has yielded significant advancements in its synthesis, biological activity, and environmental profile. These findings underscore its potential as a versatile compound in both agrochemical and pharmaceutical applications. Future studies should focus on addressing the environmental concerns associated with its degradation products and further exploring its therapeutic potential. This research brief provides a snapshot of the current state of knowledge, highlighting the compound's multifaceted applications and the need for continued investigation.